actin-like protein (12-21)

• sequence: PVDLSKWSGPLSL
• source: Homo sapiens (human)
• synonym: actin-like protein (12-21)

Description

Phosphatidylethanolamine-binding protein 1

Scientific Research Applications

• Centrosome Association and Cellular Functions

  • Centractin, a vertebrate actin-like protein, shows over 50% amino acid identities with actin, suggesting functional similarities. It is ubiquitously distributed across tissues and species, and is notably associated with centrosomes, hinting at roles in cell division and structural integrity (Clark & Meyer, 1992).

• Critical Role in Eukaryotic Cellular Processes

  • Actin is essential in cell motility, maintaining cell shape, and transcription regulation. The dynamic transitions between its monomeric (G-actin) and filamentous (F-actin) states under various conditions indicate its central role in numerous cellular activities (Dominguez & Holmes, 2011).

• Involvement in Cell Shape and Movement

  • Actin filaments provide mechanical support and driving forces for cellular movement. Actin is crucial in environmental sensing, membrane vesicle internalization, surface movement, and cell division, which are all dependent on its interaction with other proteins (Pollard & Cooper, 2009).

• Isoforms and Tissue-Specific Expression

  • Multiple actin isoforms exist, with different amino acid sequences and tissue-specific expression. This suggests their functional importance and the possibility of distinguishing their behavior quantitatively in vitro, especially in muscle cells and microvascular pericytes (Rubenstein, 1990).

• Role in Heat-Induced Aggregation and Stability

  • Actin's transitions between different conformational states are crucial in cytoskeletal dynamics and cell motility. Its stability and destabilization under various conditions, including thermal stress, are significant for understanding the dynamics of F-actin (Levitsky et al., 2008).

• Nuclear Presence and Functions

  • Actin in the nucleus is not simply a result of diffusion but has supramolecular organization and specific functions. Understanding these roles, along with actin's different conformations and polymer forms, is crucial for comprehending its cellular functions (Pederson & Aebi, 2002).

• Binding Affinities and Protein Interactions

  • Studies on the binding affinities of filamin-peptide interactions with actin-like proteins reveal insights into protein-protein interactions and the development of novel function modulators (Ylilauri & Pentikäinen, 2013).

• Actin's Versatile Roles in Cellular Compartments

  • Actin's history reflects its diverse roles in cellular compartments, from its discovery and structural characterization to its current understanding as a critical component of the eukaryotic cell (Schleicher & Jockusch, 2008).

• Rapid Production for Research

  • Advances in methods for purifying recombinant actin, like those using Pichia pastoris, facilitate research into actin's roles in cell division, polarity, and motility (Hatano et al., 2018).

• Diverse Functions and Post-Translational Modifications

  • Actin's functions are regulated by post-translational modifications (PTMs), which contribute to filament formation, stability, and may play a role in disease development (Varland, Vandekerckhove, & Drazic, 2019).